Cas no 914636-78-5 ((3-AMINO-2-THIENYL)ACETATE)

(3-AMINO-2-THIENYL)ACETATE is a versatile heterocyclic compound featuring both amino and ester functional groups on a thiophene backbone. Its structural properties make it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of the reactive amino group allows for further functionalization, while the acetate moiety enhances solubility and reactivity in various reaction conditions. This compound is particularly useful in the synthesis of thiophene-based derivatives, which are prevalent in bioactive molecules. Its stability under standard conditions and compatibility with common synthetic methodologies contribute to its utility in research and industrial processes. Proper handling and storage are recommended to maintain its integrity.

(3-AMINO-2-THIENYL)ACETATE structure

Product Name:(3-AMINO-2-THIENYL)ACETATE

CAS No:914636-78-5

MF:

MW:

MDL:MFCD08445662

CID:3031914

Update Time:2025-10-21

(3-AMINO-2-THIENYL)ACETATE Chemical and Physical Properties

Names and Identifiers

- (3-AMINO-2-THIENYL)ACETATE
- 3-Aminothien-2-yl acetate
- Thiophene-2-ol, 3-amino-, 2-acetate
- MDL： MFCD08445662

(3-AMINO-2-THIENYL)ACETATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Oakwood	064893	3-Aminothien-2-yl acetate	914636-78-5	97%	064893	$0.00	2023-03-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1649292-1g	2-(3-Aminothiophen-2-yl)acetate	914636-78-5	98%	1g	￥2352.00	2024-04-25
Matrix Scientific	081320-1g	3-Aminothien-2-yl acetate, 97%	914636-78-5	97%	1g	$782.00	2023-09-11
Oakwood	-064893	3-Aminothien-2-yl acetate	914636-78-5	97%	064893	$0.00	2023-09-15

(3-AMINO-2-THIENYL)ACETATE Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes

Additional information on (3-AMINO-2-THIENYL)ACETATE

Recent Advances in the Application of (3-AMINO-2-THIENYL)ACETATE (CAS: 914636-78-5) in Chemical Biology and Pharmaceutical Research

In recent years, the compound (3-AMINO-2-THIENYL)ACETATE (CAS: 914636-78-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thiophene backbone and amino-acetate functional group, has demonstrated versatile applications in drug discovery, medicinal chemistry, and biochemical studies. The unique structural features of (3-AMINO-2-THIENYL)ACETATE make it a promising scaffold for the development of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug design.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of (3-AMINO-2-THIENYL)ACETATE derivatives as potential inhibitors of bacterial efflux pumps. The researchers employed a combination of computational modeling and in vitro assays to identify key structural modifications that enhance the compound's binding affinity to efflux pump proteins. The results indicated that certain derivatives of (3-AMINO-2-THIENYL)ACETATE exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, suggesting its potential as a lead compound for combating antibiotic resistance.

Another significant development involves the use of (3-AMINO-2-THIENYL)ACETATE in the design of small-molecule modulators of protein-protein interactions (PPIs). A research team at the University of Cambridge reported the successful incorporation of this compound into a series of PPI inhibitors targeting the p53-MDM2 interaction, a critical pathway in cancer biology. The study highlighted the compound's ability to mimic key amino acid residues involved in the binding interface, thereby disrupting the interaction and promoting p53-mediated tumor suppression. These findings were further validated through X-ray crystallography and cellular assays, providing robust evidence for the therapeutic potential of (3-AMINO-2-THIENYL)ACETATE-based inhibitors.

In addition to its applications in drug discovery, (3-AMINO-2-THIENYL)ACETATE has also been investigated as a building block for the synthesis of functionalized polymers and biomaterials. A recent publication in ACS Biomaterials Science & Engineering described the development of a thiophene-based hydrogel incorporating (3-AMINO-2-THIENYL)ACETATE moieties. The hydrogel exhibited tunable mechanical properties and biocompatibility, making it suitable for applications in tissue engineering and drug delivery. The researchers attributed these properties to the compound's ability to participate in hydrogen bonding and π-π stacking interactions, which contribute to the stability and functionality of the material.

Despite these promising advancements, challenges remain in the optimization and scale-up of (3-AMINO-2-THIENYL)ACETATE-based compounds. Issues such as synthetic yield, pharmacokinetic properties, and off-target effects need to be addressed to facilitate their transition from bench to bedside. Ongoing research efforts are focused on improving the synthetic routes for (3-AMINO-2-THIENYL)ACETATE derivatives and exploring their mechanisms of action in greater detail. Collaborative initiatives between academia and industry are expected to accelerate the translation of these findings into clinically relevant therapies.

In conclusion, (3-AMINO-2-THIENYL)ACETATE (CAS: 914636-78-5) represents a valuable chemical entity with diverse applications in chemical biology and pharmaceutical research. Its unique structural and functional properties continue to inspire innovative approaches in drug design, biomaterials development, and biochemical studies. As research in this area progresses, it is anticipated that new insights and applications will emerge, further solidifying the compound's role in advancing the field.